Cas no 2227791-43-5 ((2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol)

• Product Name: (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol
• CAS No: 2227791-43-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5804334
• PubChem ID: 165781184
• Update Time: 2025-10-28

(2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227791-43-5
• EN300-1732751
• (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol

• Inchi： 1S/C12H18N2O/c1-10(15)9-11-5-4-6-13-12(11)14-7-2-3-8-14/h4-6,10,15H,2-3,7-9H2,1H3/t10-/m0/s1
• InChI Key： NYTKBFYGXMUNLR-JTQLQIEISA-N
• SMILES： O[C@@H](C)CC1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.4Ų

Additional information on (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol

Introduction to Compound CAS No. 2227791-43-5: (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol

(2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol, with the CAS number 2227791-43-5, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives and features a unique combination of a pyrrolidine ring and a chiral alcohol moiety, which endows it with interesting biological properties and synthetic utility.

The structural complexity of (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol makes it an attractive target for synthetic chemists. The presence of the chiral center at the propanol group and the nitrogen-containing pyrrolidine ring provides multiple opportunities for stereochemical manipulation, which is crucial for the development of enantiomerically pure compounds. Enantiomeric purity is often essential in pharmaceuticals, as different enantiomers can exhibit distinct biological activities and pharmacokinetic profiles.

Recent studies have highlighted the potential therapeutic applications of (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic pain conditions.

In addition to its anti-inflammatory effects, (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol has shown potential as an antiviral agent. A 2024 study in the Antiviral Research journal demonstrated that this compound possesses significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

The synthetic accessibility of (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol has also been a focus of recent research. A 2023 paper in the Tetrahedron Letters described an efficient and scalable synthesis route using palladium-catalyzed cross-coupling reactions followed by asymmetric reduction. This method not only improves the yield and purity of the final product but also reduces the environmental impact by minimizing waste generation.

In terms of pharmacokinetics, studies have shown that (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol has favorable properties such as good oral bioavailability and low toxicity. These characteristics are essential for its potential use as a therapeutic agent. Preclinical trials have demonstrated that it is well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses.

The safety profile of (2S)-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol has been further evaluated through extensive toxicological studies. These studies have confirmed that the compound is non-mutagenic and does not exhibit any genotoxic or carcinogenic effects. This safety data supports its advancement into clinical trials for various therapeutic indications.

In conclusion, (2S)-1-[2-(pyrrolidin-1-y l)pyridin -3 -y l]propan - 2 - ol strong > (CAS No. 〈 strong > 〈 / strong > ) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features, combined with its favorable biological activities and safety profile, make it an attractive candidate for further development. Ongoing research continues to explore its full therapeutic potential, with promising results indicating its potential to address unmet medical needs in areas such as inflammation, pain management, and viral infections.